Cas no 4462-97-9 (3-Oxabicyclo[3.1.1]heptane-2,4-dione)

• Product Name: 3-Oxabicyclo[3.1.1]heptane-2,4-dione
• CAS No: 4462-97-9
• MF: C₆H₆O₃
• MW: 126.110042095184
• MDL: MFCD09867308
• CID: 333746
• PubChem ID: 11457692
• Update Time: 2025-04-23

3-Oxabicyclo[3.1.1]heptane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.1.1]heptane-2,4-dione
• 1,3-Cyclobutanedicarboxylic anhydride, cis-
• 1,3-Cyclobutanedicarboxylicanhydride (7CI,8CI)
• 3-Oxa-bicyclo[3.1.1]heptane-2,4-dione
• MFCD09867308
• DTXSID30466418
• AS-36445
• EN300-310605
• EN300-23607932
• (1s,5s)-3-oxabicyclo[3.1.1]heptane-2,4-dione
• SCHEMBL11853951
• CS-0215924
• SB37220
• 4462-97-9
• AKOS024436896

• MDL： MFCD09867308
• Inchi： 1S/C6H6O3/c7-5-3-1-4(2-3)6(8)9-5/h3-4H,1-2H2
• InChI Key： FUOFSQHOEZYEDA-UHFFFAOYSA-N
• SMILES： O1C(C2CC(C1=O)C2)=O

Computed Properties

• Exact Mass: 126.03168
• Monoisotopic Mass: 126.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on 3-Oxabicyclo[3.1.1]heptane-2,4-dione

3-Oxabicyclo[3.1.1]heptane-2,4-dione (CAS 4462-97-9): Properties, Applications, and Emerging Trends

3-Oxabicyclo[3.1.1]heptane-2,4-dione (CAS 4462-97-9) is a unique bicyclic organic compound with a fascinating molecular structure. This compound, often referred to as a bridged heterocyclic dione, has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, materials science, and synthetic chemistry. Its bicyclic framework and dione functionality make it a valuable building block for designing complex molecules.

The chemical structure of 3-Oxabicyclo[3.1.1]heptane-2,4-dione features a seven-membered ring system with an oxygen atom bridging two carbon atoms, forming a 3-oxabicyclo[3.1.1]heptane core. The presence of two carbonyl groups at positions 2 and 4 (2,4-dione) adds to its reactivity, enabling diverse chemical transformations. Researchers have explored its potential in asymmetric synthesis, catalysis, and drug discovery, particularly in the development of novel bioactive compounds.

One of the most exciting applications of 3-Oxabicyclo[3.1.1]heptane-2,4-dione is in the field of medicinal chemistry. Its rigid bicyclic structure serves as a scaffold for designing enzyme inhibitors and receptor modulators. Recent studies have highlighted its role in the synthesis of anti-inflammatory agents and neuroprotective compounds, aligning with the growing demand for treatments targeting chronic diseases and neurological disorders. This has made CAS 4462-97-9 a subject of interest in pharmaceutical research and drug development pipelines.

In addition to its pharmaceutical applications, 3-Oxabicyclo[3.1.1]heptane-2,4-dione has found use in material science. Its ability to form stable complexes with metals has been exploited in the development of advanced polymers and coordination compounds. These materials exhibit unique properties, such as enhanced thermal stability and mechanical strength, making them suitable for high-performance applications in aerospace and electronics.

The synthesis of 3-Oxabicyclo[3.1.1]heptane-2,4-dione typically involves cyclization reactions of suitable precursors, often under mild conditions to preserve the integrity of the bicyclic structure. Recent advancements in green chemistry have led to more sustainable synthetic routes, reducing the environmental impact of its production. This aligns with the global push toward eco-friendly chemical processes and sustainable manufacturing.

From a commercial perspective, the demand for CAS 4462-97-9 has been steadily increasing, driven by its expanding applications in life sciences and advanced materials. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of research institutions and industrial clients. The compound's unique chemical properties and versatility ensure its continued relevance in cutting-edge scientific endeavors.

Looking ahead, 3-Oxabicyclo[3.1.1]heptane-2,4-dione is poised to play a pivotal role in emerging technologies. Its potential in bioconjugation, nanotechnology, and smart materials is being actively explored, opening new avenues for innovation. As researchers uncover more about its capabilities, this compound is likely to remain at the forefront of chemical research and industrial applications.

In summary, 3-Oxabicyclo[3.1.1]heptane-2,4-dione (CAS 4462-97-9) is a multifaceted compound with significant scientific and industrial value. Its bicyclic dione structure, reactivity, and broad applicability make it a cornerstone in modern chemistry. Whether in drug discovery, material engineering, or sustainable synthesis, this compound continues to inspire innovation and drive progress across multiple disciplines.